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Compound of Interest

Compound Name: (R)-3-Ethylmorpholine

Cat. No.: B1590941 Get Quote

A thorough understanding of a chemical's intrinsic properties is the cornerstone of safety. The

risk associated with (R)-3-Ethylmorpholine stems from its combination of flammability,

corrosivity, and toxicity.

Physicochemical and Hazard Properties
The properties in the table below dictate the necessary precautions. The low flash point, for

instance, is a critical parameter that directly informs the stringent requirement to eliminate all

ignition sources during handling.[3]
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Property Value Causality and Implication

Molecular Formula C₆H₁₃NO[2] -

Molecular Weight 115.18 g/mol [2] -

Appearance
Colorless to light yellow

liquid[4]
Visual identification.

Boiling Point 160.6 ± 15.0 °C[1]
Indicates volatility; vapors can

accumulate.

Flash Point ~27 - 54.2 °C[1][3]

Flammable Liquid (Category

3). Vapors can ignite at room

temperature. Requires strict

control of ignition sources.[3]

[5][6]

Density 0.878 g/cm³[1] Lighter than water.

Solubility
Soluble in water (149 g/L at

25°C)[1]

Spills can mix with water.

Runoff must be contained.[5]

Vapor Density ~3 (Air = 1)[7]

Vapors are heavier than air

and can accumulate in low-

lying areas, creating a fire or

inhalation hazard.[3][8]

Toxicological Profile: A Multi-faceted Threat
(R)-3-Ethylmorpholine, based on data from its analog N-Ethylmorpholine, presents a

significant toxicological risk through multiple exposure routes. It is classified as toxic in contact

with skin and harmful if swallowed or inhaled.[6][9] The primary danger is its corrosive nature,

which can cause severe, irreversible damage.[10]

Skin Contact: The compound is toxic and corrosive upon dermal contact.[9][10] It can cause

severe skin burns and is readily absorbed, leading to systemic toxicity.[7] This necessitates

the use of robust chemical-resistant gloves and immediate decontamination upon any

suspected contact.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 12 Tech Support

https://www.matrixscientific.com/product/buy-3r-3-ethylmorpholine
https://www.matrixscientific.com/product/buy-3r-3-ethylmorpholine
https://www.chemicalbook.com/ChemicalProductProperty_US_CB41561896.aspx
https://www.kuujia.com/cas-74572-05-7.html
https://www.kuujia.com/cas-74572-05-7.html
https://www.fishersci.com/store/msds?partNumber=AC149401000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC149401000&countryCode=US&language=en
https://nj.gov/health/eoh/rtkweb/documents/fs/1338.pdf
https://www.cdhfinechemical.com/images/product/msds/37_738026215_N-ETHYLMORPHOLINE-CASNO-100-74-3-MSDS.pdf
https://www.kuujia.com/cas-74572-05-7.html
https://www.kuujia.com/cas-74572-05-7.html
https://nj.gov/health/eoh/rtkweb/documents/fs/1338.pdf
https://www.actylislab.com/msds/Morpholine.pdf
https://www.fishersci.com/store/msds?partNumber=AC149401000&countryCode=US&language=en
https://www.uccaribe.edu/wp-content/uploads/2021/10/N-ETHYLMORPHOLINE-99-500ML-pdf.pdf
https://www.benchchem.com/product/b1590941?utm_src=pdf-body
https://www.cdhfinechemical.com/images/product/msds/37_738026215_N-ETHYLMORPHOLINE-CASNO-100-74-3-MSDS.pdf
https://www.nexchem.co.uk/wp-content/uploads/2022/09/Morpholine.pdf
https://northmetal.net/wp-content/uploads/Morpholine-SDS-03-21.pdf
https://www.nexchem.co.uk/wp-content/uploads/2022/09/Morpholine.pdf
https://northmetal.net/wp-content/uploads/Morpholine-SDS-03-21.pdf
https://www.actylislab.com/msds/Morpholine.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1590941?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Eye Contact: Direct contact will cause severe eye damage and burns, potentially leading to

permanent vision loss.[5][6] The speed of irrigation is critical, hence the requirement for

eyewash stations to be immediately accessible.

Inhalation: Inhalation of vapors or mists can cause severe irritation to the respiratory tract,

characterized by coughing and shortness of breath.[7] High concentrations may lead to

drowsiness and visual disturbances, such as foggy vision or seeing halos around lights.[5] All

handling of open containers must be performed in a certified chemical fume hood.

Ingestion: The substance is harmful if swallowed and can cause severe burns to the mouth,

throat, and stomach.[10][11]

GHS Hazard Classification Summary
This table summarizes the Globally Harmonized System (GHS) classification based on

available data for ethylmorpholine analogs.

Hazard Class Category Hazard Statement

Flammable Liquids 3
H226: Flammable liquid and

vapor[6][9]

Acute Toxicity, Dermal 3
H311: Toxic in contact with

skin[6][9]

Skin Corrosion/Irritation 1B
H314: Causes severe skin

burns and eye damage[6][9]

Acute Toxicity, Oral 4
H302: Harmful if swallowed[6]

[10]

Acute Toxicity, Inhalation 4 H332: Harmful if inhaled[6]

Section 2: A Proactive Approach to Safety - The
Hierarchy of Controls
Effective safety management prioritizes systematic risk reduction. The "Hierarchy of Controls"

is a framework that ranks safety measures from most to least effective. Relying solely on
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Personal Protective Equipment (PPE) is a failure of this principle; PPE is the last line of

defense.

Elimination/Substitution: In a research context, eliminating the chemical is not feasible.

Substitution with a less hazardous morpholine derivative could be considered if the chemical

properties are not critical to the experimental outcome.

Engineering Controls: These are physical changes to the workspace that isolate personnel

from the hazard. For (R)-3-Ethylmorpholine, this is the most critical pillar. This includes

using a certified chemical fume hood for all manipulations, ensuring adequate laboratory

ventilation (6-12 air changes per hour), and using explosion-proof equipment where large

quantities are handled.[5][8]

Administrative Controls: These are procedural changes. Examples include developing

detailed Standard Operating Procedures (SOPs), restricting access to authorized personnel,

providing comprehensive safety training, and labeling hazardous areas.

Personal Protective Equipment (PPE): PPE is essential but should never be the primary

control measure. Its effectiveness depends entirely on proper selection, fit, and consistent

use.
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Hierarchy of Controls for (R)-3-Ethylmorpholine
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Caption: Hierarchy of controls, from most to least effective.

Section 3: Standard Operating Procedures for Safe
Handling
The following protocols are designed as self-validating systems. Adherence to each step is

critical for ensuring personnel safety.
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Protocol 1: Personal Protective Equipment (PPE)
Selection and Use
Causality: The selection of PPE is dictated by the chemical's corrosivity and toxicity. Improper

selection or use nullifies its protective capabilities.

Methodology:

Eye/Face Protection: Wear tightly fitting, splash-proof chemical safety goggles and a face

shield.[6] Standard safety glasses are inadequate as they do not protect against splashes.

Skin Protection:

Gloves: Wear nitrile or neoprene gloves. Inspect gloves for any signs of degradation or

puncture before each use.[6] Double-gloving is recommended for transfers of significant

quantities. Follow proper glove removal technique to avoid contaminating skin.[6]

Lab Coat: A flame-resistant lab coat that is fully buttoned is mandatory.[6] Ensure cuffs are

snug.

Respiratory Protection: Handling in a certified fume hood should make a respirator

unnecessary. However, for spill cleanup or in case of ventilation failure, a NIOSH-approved

respirator with an organic vapor cartridge is required.[12]

Footwear: Closed-toe shoes are required at all times in the laboratory.

Protocol 2: General Laboratory Handling
Causality: To prevent the release of flammable and toxic vapors and to avoid direct contact with

the liquid.

Methodology:

Preparation: Before handling, ensure an emergency shower and eyewash station are

accessible and unobstructed.[5] Confirm the chemical fume hood is functioning correctly.

Transfers: Conduct all transfers of (R)-3-Ethylmorpholine inside a fume hood. Use non-

sparking tools and ground equipment when transferring large volumes to prevent static
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discharge.[3][8]

Heating: Avoid heating the material. If required, use a water bath or heating mantle with

precise temperature control. Never use an open flame.

Housekeeping: Keep the work area clean and uncluttered. Tightly seal the container

immediately after use.

End of Work: Decontaminate the work surface after completion. Wash hands and any

potentially exposed skin thoroughly with soap and water.[5]

Protocol 3: Storage and Incompatibility
Causality: Improper storage can lead to degradation of the chemical, pressure buildup, or

dangerous reactions.

Methodology:

Storage Location: Store in a cool, dry, well-ventilated area designated for flammable and

corrosive liquids.[6][8] The recommended storage temperature is 2-8°C.[4]

Container: Keep the container tightly closed and upright to prevent leaks.[6]

Ignition Sources: Store away from heat, sparks, open flames, and other ignition sources.

Incompatible Materials: Segregate from strong oxidizing agents, strong acids, and strong

bases.[13]

Section 4: Emergency Response Protocols
Rapid and correct response during an emergency can significantly mitigate harm.

Protocol 4: Accidental Release and Spill Cleanup
Causality: To safely contain and neutralize the spill while protecting personnel from exposure

and preventing fire.

Methodology:
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Immediate Actions:

Evacuate all non-essential personnel from the immediate area.[5]

Eliminate all ignition sources (e.g., turn off nearby equipment).[5]

Ensure ventilation is maximized (fume hoods on high).

For Small Spills (inside a fume hood):

Wearing appropriate PPE, cover the spill with an inert absorbent material such as

activated charcoal, sand, or vermiculite.[5][14]

Carefully collect the absorbed material using non-sparking tools into a labeled, sealable

container for hazardous waste.

Decontaminate the area with soap and water.

For Large Spills (outside a fume hood):

Evacuate the laboratory immediately and alert safety personnel.

Secure and control entry to the area.[5]

Do not attempt to clean up a large spill without specialized training and equipment.
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Caption: Workflow for responding to a chemical spill.
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Protocol 5: First Aid Measures
Causality: To minimize injury from corrosive and toxic effects through rapid decontamination

and seeking immediate professional medical help.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 30 minutes,

occasionally lifting the upper and lower eyelids.[5] Remove contact lenses if possible. Seek

immediate medical attention.[8][13]

Skin Contact: Immediately remove all contaminated clothing.[15] Wash the affected area with

large amounts of soap and water for at least 15 minutes.[16] Seek immediate medical

attention.[5]

Inhalation: Move the person to fresh air at once.[16] If breathing has stopped, perform

artificial respiration (do not use mouth-to-mouth). If breathing is difficult, administer oxygen.

Seek immediate medical attention.[3]

Ingestion: Do NOT induce vomiting.[6] Rinse the mouth with water. Never give anything by

mouth to an unconscious person. Seek immediate medical attention.[6][11]

Protocol 6: Firefighting Measures
Causality: To extinguish the fire safely without spreading the material and to prevent container

explosions.

For Laboratory Personnel: For very small fires, use a dry chemical or CO₂ extinguisher. Do

not use water, as it may be ineffective.[5] If the fire is anything other than minor and easily

extinguishable, evacuate immediately and activate the fire alarm.

For First Responders: This is a flammable liquid.[5] Use dry chemical, CO₂, or alcohol-

resistant foam.[3] Vapors may travel to an ignition source and flash back.[5] Containers may

explode when heated; keep fire-exposed containers cool with a water spray from a safe

distance.[3][5] Firefighters must wear self-contained breathing apparatus (SCBA) and full

protective gear.[3] Hazardous combustion products include nitrogen oxides (NOx) and

carbon oxides (CO, CO₂).[3]

Conclusion
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(R)-3-Ethylmorpholine is a valuable chemical intermediate whose safe use hinges on a

disciplined and knowledgeable approach. By understanding its intrinsic hazards, implementing

a robust hierarchy of controls, and adhering strictly to validated handling and emergency

protocols, researchers can mitigate the risks effectively. Safety is not a checklist but a

continuous process of risk assessment and diligent practice.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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https://northmetal.net/wp-content/uploads/Morpholine-SDS-03-21.pdf
https://www.carlroth.com/medias/SDB-9691-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzOTMyMDF8YXBwbGljYXRpb24vcGRmfGFEWmpMMmczTkM4NU1qTXpNRGcxTkRrM016YzBMMU5FUWw4NU5qa3hYMGxGWDBWT0xuQmtaZ3w0YjM0ZDJhYmE3OTg3MzZhMWY1MDNhZjA1MWY4YzJlNWNmZDgzM2UxOWY1M2RjZDAyMTE3MmU0NjA0YjdhYTJh
https://www.cdc.gov/niosh/npg/npgd0281.html
https://www.fishersci.com/store/msds?partNumber=AC456780010&countryCode=US&language=en
https://store.apolloscientific.co.uk/storage/msds/OR308175_msds.pdf
https://chemstock.ae/wp-content/uploads/2019/05/msds/38611MSDS.pdf
https://www.cdc.gov/niosh/npg/firstaid.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1590941?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Section 1: Hazard Identification and Risk Assessment -
The Foundation of Safe Practice]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1590941#safety-handling-and-msds-for-r-3-
ethylmorpholine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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